Cas no 888968-45-4 (Ethanone, 1-[2,4-dihydroxy-3-(trifluoromethyl)phenyl]-)

• Product Name: Ethanone, 1-[2,4-dihydroxy-3-(trifluoromethyl)phenyl]-
• CAS No: 888968-45-4
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 1933763
• PubChem ID: 68430396
• Update Time: 2025-04-21

Ethanone, 1-[2,4-dihydroxy-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,4-dihydroxy-3-(trifluoromethyl)phenyl]-
• 1-(2,4-dihydroxy-3-trifluoromethyl-phenyl)-ethanone
• SCHEMBL2891340
• 888968-45-4
• 1-[2,4-dihydroxy-3-(trifluoromethyl)phenyl]ethanone
• DB-390592

• Inchi： 1S/C9H7F3O3/c1-4(13)5-2-3-6(14)7(8(5)15)9(10,11)12/h2-3,14-15H,1H3
• InChI Key： OQOCESUAFDVVBQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(C)=O)C=1O)O)(F)F

Computed Properties

• Exact Mass: 220.03472857Da
• Monoisotopic Mass: 220.03472857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų